Cas no 1105224-41-6 (2-{5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide)

• Product Name: 2-{5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• CAS No: 1105224-41-6
• MF: C₁₂H₁₇N₅O₂S₂
• MW: 327.42567896843
• CID: 6101330
• PubChem ID: 30864937
• Update Time: 2025-06-25

2-{5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• VU0645666-1
• 2-[[5-[4-(cyclopropanecarbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• F5520-0003
• 2-{[5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide
• 1105224-41-6
• 2-((5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide
• AKOS024511627

• Inchi： 1S/C12H17N5O2S2/c13-9(18)7-20-12-15-14-11(21-12)17-5-3-16(4-6-17)10(19)8-1-2-8/h8H,1-7H2,(H2,13,18)
• InChI Key： OXNFTOQCHTVYHF-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(CC1)C(C1CC1)=O)SCC(N)=O

Computed Properties

• Exact Mass: 327.08236715g/mol
• Monoisotopic Mass: 327.08236715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 146Ų

Additional information on 2-{5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide

Comprehensive Overview of 2-{5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide (CAS No. 1105224-41-6)

The compound 2-{5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide, identified by its CAS No. 1105224-41-6, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural framework, featuring a 1,3,4-thiadiazole core and a cyclopropanecarbonylpiperazine moiety, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications due to its sulfanylacetamide functional group, which is known to enhance bioactivity and target specificity.

In recent years, the demand for novel heterocyclic compounds like 2-{5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide has surged, driven by the need for innovative therapeutic agents. This compound aligns with current trends in precision medicine and targeted drug delivery, addressing challenges such as drug resistance and off-target effects. Its CAS No. 1105224-41-6 is frequently searched in academic databases, reflecting its relevance in studies related to kinase inhibition and enzyme modulation.

The synthesis of 2-{5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide involves multi-step organic reactions, with a focus on optimizing yield and purity. Key intermediates include piperazine derivatives and thiadiazole scaffolds, which are widely explored in medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards for research use.

From a pharmacological perspective, 2-{5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide exhibits notable bioavailability and metabolic stability, making it a viable candidate for further preclinical evaluation. Its mechanism of action is hypothesized to involve interaction with G-protein-coupled receptors (GPCRs) or signal transduction pathways, though detailed studies are ongoing. The compound's thiadiazole ring is particularly intriguing, as it is associated with anti-inflammatory and antimicrobial properties in related molecules.

In the context of green chemistry, efforts are underway to develop sustainable synthetic routes for CAS No. 1105224-41-6, minimizing waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing. Additionally, computational modeling and AI-driven drug design are being leveraged to predict the compound's interactions with biological targets, accelerating the discovery process.

As the scientific community continues to explore the potential of 2-{5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide, its CAS No. 1105224-41-6 remains a focal point for innovation. Future research may uncover its utility in treating complex diseases, reinforcing its status as a cornerstone of modern drug development.